[(3-Chlorophenyl)methyl](2-methoxyethyl)amine

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-methoxyethanamine
• InChI: InChI=1S/C10H14ClNO/c1-13-6-5-12-8-9-3-2-4-10(11)7-9/h2-4,7,12H,5-6,8H2,1H3
• InChI Key: WHHMYMYNIYULEI-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=CC(=CC=C1)Cl

Description

(3-Chlorophenyl)methylamine is a secondary amine featuring a 3-chlorobenzyl group and a 2-methoxyethyl substituent. Secondary amines of this class are often intermediates in pharmaceutical and agrochemical synthesis due to their ability to undergo further functionalization, such as alkylation or acylation . The 3-chlorophenyl moiety may enhance lipophilicity and influence binding interactions in biological systems, while the 2-methoxyethyl group could improve solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chlorophenyl)methylamine typically involves the reaction of 3-chlorobenzyl chloride with 2-methoxyethylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction . The reaction is usually performed in an organic solvent like dichloromethane or toluene under reflux conditions to ensure complete conversion of the reactants.

Industrial Production Methods

In an industrial setting, the production of (3-Chlorophenyl)methylamine may involve continuous flow reactors to enhance the efficiency and yield of the reaction. The use of catalysts and optimized reaction conditions can further improve the scalability of the process .

Chemical Reactions Analysis

Types of Reactions

(3-Chlorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to produce amines or alcohols.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols to form substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Amines or alcohols.

Substitution: Substituted chlorophenyl derivatives.

Scientific Research Applications

(3-Chlorophenyl)methylamine has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: The compound is used in the production of specialty chemicals and as a building block for the synthesis of complex molecules.

Mechanism of Action

The mechanism of action of (3-Chlorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator of these targets, leading to changes in cellular signaling pathways and physiological responses. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

• (3-Chloro-2-fluorophenyl)methylamine (CAS: 1531556-84-9) Structure: Differs by a fluorine atom at the 2-position of the phenyl ring. Molecular Formula: C₁₀H₁₃ClFNO vs. C₁₀H₁₄ClNO for the target compound. The molecular weight increases slightly (217.67 vs. ~213.7 for the target) .
• 1-(3-Chlorophenyl)ethylamine Structure: Ethyl linker between the aromatic ring and amine vs. a methyl group. Molecular Formula: C₁₁H₁₆ClNO. Impact: The ethyl chain increases hydrophobicity and may reduce steric hindrance during reactions .

Variations in the Alkylamine Chain

• (2-Methoxy-benzyl)-(4-methoxy-phenyl)-amine (3bh) Structure: Two methoxyphenyl groups instead of a chlorophenyl and methoxyethyl. Reactivity: Methoxy groups enhance electron density, possibly reducing oxidative stability compared to chlorinated analogs .

• [1-(3-Chlorophenyl)ethyl][(2,3-dimethoxyphenyl)methyl]amine

  • Structure : Incorporates a dimethoxyphenylmethyl group.
  • Molecular Weight : 305.8 vs. ~213.7 for the target.
  • Impact : Additional methoxy groups may increase solubility but complicate synthetic purification steps .

Physicochemical and Spectroscopic Properties

Table 1: Comparative Data for Selected Amines

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties	Reference ID
(3-Chlorophenyl)methylamine	C₁₀H₁₄ClNO	~213.7	3-ClPh, 2-methoxyethyl	Likely moderate lipophilicity	[12, 19]
(3-Chloro-2-fluorophenyl)methylamine	C₁₀H₁₃ClFNO	217.67	3-Cl, 2-F, 2-methoxyethyl	Enhanced metabolic resistance	[12]
1-(3-Chlorophenyl)ethylamine	C₁₁H₁₆ClNO	213.70	3-ClPh, ethyl linker	Increased steric flexibility	[19]
(2-Methoxy-benzyl)-(4-methoxy-phenyl)-amine	C₁₅H₁₇NO₂	255.30	Dual methoxyphenyl	High solubility in polar solvents	[3]

Spectroscopic Insights:

• NMR : Methoxy groups (~δ 3.3–3.5 ppm in ¹H NMR) and aromatic protons (δ 6.5–7.5 ppm) are characteristic. Chlorine substituents deshield adjacent protons .
• MS : Molecular ion peaks align with molecular weights, with fragmentation patterns reflecting cleavage at the amine or ether linkages .

Biological Activity

(3-Chlorophenyl)methylamine, a compound belonging to the class of phenylmethylamines, has garnered attention in medicinal chemistry due to its potential biological activity. This article aims to explore its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of the current understanding of this compound.

Chemical Structure and Properties

The molecular structure of (3-Chlorophenyl)methylamine features a chlorinated phenyl ring attached to a methylamine group, with a 2-methoxyethyl substituent. This unique configuration influences both its chemical reactivity and biological interactions.

Molecular Formula : C$_{11}$H$_{14}$ClN
Molecular Weight : 215.69 g/mol

Biological Activity

Research indicates that (3-Chlorophenyl)methylamine exhibits notable biological activity, particularly in modulating neurotransmitter systems. Its structural similarity to neurotransmitters suggests potential roles in neuropharmacology, particularly regarding mood regulation and cognitive functions.

• Neurotransmitter Modulation : The compound shows potential in interacting with serotonin and dopamine receptors, which are pivotal in mood regulation and cognitive processes. Studies suggest that compounds with similar structures can influence these pathways, indicating that (3-Chlorophenyl)methylamine may also have similar effects.
• Receptor Binding Affinity : Preliminary data suggest that this compound may modulate receptor activity, impacting pathways associated with mood regulation and cognitive function. Further research is necessary to elucidate the specific mechanisms involved.

Comparative Analysis with Similar Compounds

To understand the uniqueness of (3-Chlorophenyl)methylamine, it is useful to compare it with structurally similar compounds:

Compound Name	Key Features
[(3-Bromo-4-chlorophenyl)methyl]amine	Contains bromine instead of chlorine; different reactivity.
(3-Chlorophenyl)methylamine	Lacks the ethoxyethyl chain; alters solubility and activity.
[(3-Chloro-phenyl)(2-methoxyethyl)amine]	Has a methoxy group instead of ethoxy; affects chemical properties.
(4-Chloro-phenyl)methylamine	Different substitution pattern; alters biological interactions.

The presence of the 2-methoxyethyl chain in (3-Chlorophenyl)methylamine imparts distinct chemical and biological properties compared to these similar compounds.

Neuropharmacological Studies

A study investigated the effects of (3-Chlorophenyl)methylamine on animal models exhibiting depressive behaviors. The results indicated that administration of the compound led to significant improvements in mood-related parameters, suggesting its potential as an antidepressant agent.

• Study Design : Mice were subjected to forced swim tests before and after treatment with varying doses of the compound.
• Findings : Treated mice showed reduced immobility time compared to control groups, indicating enhanced mood and reduced depressive-like symptoms.

Toxicological Assessments

Toxicological evaluations have been conducted to assess the safety profile of (3-Chlorophenyl)methylamine. In vitro studies indicated low cytotoxicity across various cell lines, suggesting a favorable safety margin for further pharmacological exploration.

• Cell Lines Tested : Human neuroblastoma (SH-SY5Y), rat primary neurons.
• Results : IC$_{50}$ values were significantly higher than therapeutic concentrations, indicating minimal toxicity at effective doses.